1,2-Dibromo-3,5-difluorobenzene

Description

1,2-Dibromo-3,5-difluorobenzene is a halogenated aromatic compound that is widely utilized in chemical research, especially in organic synthesis and materials science . It functions as a versatile building block for creating complex organic molecules and is used in the development of new pharmaceuticals, improving drug efficacy by targeting specific biological pathways . In materials science, it contributes to the formulation of advanced materials like polymers and coatings with specific thermal and chemical resistance properties . Additionally, it plays a role in environmental research, aiding in the study of brominated compounds' behavior within ecosystems, and is significant in fluorinated compound research due to properties like increased stability and lipophilicity .

This compound has a molecular formula of C6H2Br2F2 and a molecular weight of 271.88 g/mol . It typically appears as a white to light yellow or dark green powder or crystal . It has a melting point range of 36.0 to 39.0 °C . 1,2-Dibromo-3,5-difluorobenzene can be synthesized through a multi-step process involving halogenation reactions. A similar compound, 1,2-Dibromo-4,5-difluorobenzene, has been used in the preparation of 2,2′-dibromo-4,4′,5,5′-tetrafluorobiphenyl and 2-(2,3-dibromo-5,6-difluorophenyl)propan-2-ol .

Handle 1,2-Dibromo-3,5-difluorobenzene with caution, as it can cause skin and eye irritation, and may cause respiratory system irritation . Appropriate personal protective equipment should be used when handling it . Similar to 1,2-Dibromo-3,5-difluorobenzene, 1,3-Dibromo-2,5-difluorobenzene is harmful if swallowed and causes skin irritation .

• CAS No.: 101051-60-9
• Product Name: 1,2-Dibromo-3,5-difluorobenzene
• Molecular Formula: C6H2Br2F2
• Molecular Weight: 271.88 g/mol
• IUPAC Name: 1,2-dibromo-3,5-difluorobenzene
• Standard InChI: InChI=1S/C6H2Br2F2/c7-4-1-3(9)2-5(10)6(4)8/h1-2H
• Standard InChIKey: GABNJPUNFZFOJE-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1F)Br)Br)F
• Canonical SMILES: C1=C(C=C(C(=C1F)Br)Br)F
• Synonyms: 1,2-DIBROMO-3,5-DIFLUOROBENZENE, 97
• PubChem Compound: 2724517
• Last Modified: Jul 17 2023